Cas no 2229623-96-3 (3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol)

3-Amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol is a structurally unique compound featuring a fused bicyclic system with a cyclobutane ring and a tetrahydrobenzothiophene moiety. The presence of both amino and hydroxyl functional groups on the cyclobutane ring enhances its versatility as a synthetic intermediate, particularly in medicinal chemistry and drug discovery. The rigid cyclobutane framework contributes to conformational constraint, potentially improving binding affinity in target interactions. The tetrahydrobenzothiophene component offers additional stability and lipophilicity, making it suitable for applications requiring balanced solubility and bioavailability. This compound is valuable for researchers exploring novel pharmacophores or developing small-molecule modulators for biological targets.
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol structure
2229623-96-3 structure
Product Name:3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
CAS No:2229623-96-3
MF:C12H17NOS
MW:223.334481954575
CID:6363331
PubChem ID:165671757
Update Time:2025-08-04

3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
    • EN300-1735245
    • 2229623-96-3
    • Inchi: 1S/C12H17NOS/c13-12(6-9(14)7-12)11-5-8-3-1-2-4-10(8)15-11/h5,9,14H,1-4,6-7,13H2
    • InChI Key: PRUUCDVPYVYHTG-UHFFFAOYSA-N
    • SMILES: S1C2CCCCC=2C=C1C1(CC(C1)O)N

Computed Properties

  • Exact Mass: 223.10308534g/mol
  • Monoisotopic Mass: 223.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.5Ų

3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1735245-0.05g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
0.05g
$1440.0 2023-09-20
Enamine
EN300-1735245-0.1g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
0.1g
$1508.0 2023-09-20
Enamine
EN300-1735245-0.25g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
0.25g
$1577.0 2023-09-20
Enamine
EN300-1735245-0.5g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
0.5g
$1646.0 2023-09-20
Enamine
EN300-1735245-1.0g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
1g
$1714.0 2023-06-04
Enamine
EN300-1735245-2.5g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
2.5g
$3362.0 2023-09-20
Enamine
EN300-1735245-5.0g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
5g
$4972.0 2023-06-04
Enamine
EN300-1735245-10.0g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
10g
$7373.0 2023-06-04
Enamine
EN300-1735245-1g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
1g
$1714.0 2023-09-20
Enamine
EN300-1735245-5g
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol
2229623-96-3
5g
$4972.0 2023-09-20

Additional information on 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol

Professional Introduction to 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol (CAS No: 2229623-96-3)

3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2229623-96-3, belongs to a class of molecules that incorporate both cyclobutane and benzothiophene moieties, which are well-documented for their role in various pharmacological applications. The presence of an amino group at the cyclobutane ring and a substituted benzothiophene fragment suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The chemical structure of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol can be broken down into several key functional components. The cyclobutane ring provides a rigid scaffold that can influence the conformational flexibility of the molecule, while the benzothiophene moiety contributes to hydrophobic interactions and potential aromatic stacking. The amino group at the cyclobutane ring is particularly noteworthy, as it can engage in hydrogen bonding with biological targets, enhancing binding affinity. Additionally, the substitution pattern on the benzothiophene ring introduces further variability in electronic properties and steric interactions, which can be exploited to modulate biological activity.

In recent years, there has been a growing interest in heterocyclic compounds for their role in drug discovery and development. Heterocycles such as benzothiophenes are frequently found in bioactive molecules due to their ability to mimic natural products and interact with enzymes and receptors in complex ways. The cyclobutane ring is another structural feature that has been extensively studied for its potential in drug design. Its rigidity can stabilize certain conformations of bioactive molecules, while its size allows for precise tuning of steric interactions with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol as a scaffold for developing novel therapeutic agents. Studies have shown that derivatives of this compound exhibit promising activities in various disease models. For instance, modifications to the benzothiophene ring have been explored to enhance binding affinity to specific enzymes or receptors. Similarly, variations at the amino group have been investigated to improve metabolic stability and pharmacokinetic properties.

The synthesis of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the cyclobutane ring and functional group transformations to introduce the amino group and the substituted benzothiophene moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies.

One of the most compelling aspects of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutan-1-ol is its potential therapeutic applications. Preliminary studies suggest that this compound may have utility in treating conditions such as inflammation and neurodegenerative diseases. The ability of its structure to interact with multiple biological targets makes it a versatile tool for drug discovery. Additionally, its unique chemical properties may make it less susceptible to resistance mechanisms observed with existing therapies.

The development of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-ytl)cyclobutan-l ol as a lead compound for drug discovery is still in its early stages. However,the growing body of evidence supporting its potential makes it an exciting area for further research. Collaborative efforts between synthetic chemists,biologists,and pharmacologists will be crucial in unlocking its full therapeutic potential. As our understanding of its biological activities continues to expand,so too will our ability to design more effective derivatives.

In conclusion,3-amino--(4,5,6,7-tetrahydro-l-benzotliopbenz-cyclicbutan-l ol (CAS No: 22296239623) represents a fascinating example of how structural complexity can lead to novel biological activities。 Its unique combination of functional groups makes it a valuable scaffold for developing new therapeutic agents。 With continued research and development,this compound has the potential to make significant contributions to medicine and healthcare.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.